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Compound of Interest

Compound Name: M-Terphenyl-D14
Cat. No.: B579774
Get Quote
\ J

Executive Summary & Core Directive

Do not dispose of M-Terphenyl-D14 down the drain. M-Terphenyl-D14 (1,3-Diphenylbenzene-
d14) is a stable, deuterated aromatic hydrocarbon. While it is non-radioactive, it is classified as
very toxic to aquatic life with long-lasting effects.

The only compliant disposal method is high-temperature incineration via an approved
hazardous waste contractor. This guide outlines the segregation, labeling, and handover
procedures required to maintain scientific integrity and regulatory compliance (EPA/RCRA and
local equivalents).

Chemical Profile & Hazard Identification

To ensure safe handling, researchers must understand that deuteration does not alter the
chemical toxicity profile compared to the protonated (hydrogen) analog, but it does alter the
mass and inventory value.

Comparative Data Table
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M-Terphenyl-D14

Property M-Terphenyl (Standard) (Deuterated)

CAS Number 92-06-8 1189911-54-9 (or analog)
Molecular Formula CisHia CisD14

Molecular Weight 230.31 g/mol ~244.4 g/mol
Radioactivity None None (Stable Isotope)
Aquatic Toxicity Acute Category 1 (H400) Acute Category 1 (H400)
Solubility Insoluble in water Insoluble in water

Signal Word Warning Warning

Critical Hazard Statements

e H410: Very toxic to aquatic life with long-lasting effects.
o H315/H319: Causes skin and serious eye irritation.
e Combustible Dust: May form combustible dust concentrations in air if pulverized.

Pre-Disposal Protocol: The "Self-Validating" System

A self-validating disposal system prevents downstream errors (e.g., accidental classification as
radioactive waste or improper mixing with incompatible oxidizers).

A. Isotopic Verification (The "Not Radioactive" Rule)

Context: Deuterium (3H) is a stable isotope. However, safety officers frequently confuse
deuterated waste with tritiated (radioactive) waste.

o Action: Explicitly label the container "STABLE ISOTOPE — NON-RADIOACTIVE."

o Why: Misclassification as radioactive waste increases disposal costs by orders of magnitude
and triggers unnecessary regulatory audits.
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B. Waste Segregation Streams

Segregate M-Terphenyl-D14 based on its physical state. Do not mix solid waste with liquid
solvent waste unless necessary, as this complicates volume estimation.

e Solid Waste Stream: Pure M-Terphenyl-D14 powder, contaminated weighing boats, gloves,
and paper towels.

e Liquid Waste Stream: M-Terphenyl-D14 dissolved in organic solvents (e.g., Chloroform,
Toluene, DCM).

Step-by-Step Disposal Workflow
Phase 1: Solid Waste (Pure Substance & Debris)

o Containment: Collect solid waste in a wide-mouth High-Density Polyethylene (HDPE) jar or a
clear glass jar with a Teflon-lined cap.

o Damping (Dust Control): If disposing of fine powder, lightly mist with a compatible solvent
(e.g., ethanol) to prevent dust generation during transport.

o Labeling: Apply a hazardous waste label containing:
o Chemical Name: "M-Terphenyl-D14 (Solid)"
o Constituents: "100% M-Terphenyl-D14"

o Hazard Checkbox: "Toxic to Aquatic Life," "Irritant.”

Phase 2: Liquid Waste (Solutions)

o Compatibility Check: Ensure the carrier solvent is compatible with standard organic waste
streams (Non-Halogenated vs. Halogenated).

o Example: If dissolved in Chloroform-d, it must go into the Halogenated Waste stream.

» Precipitation Risk: M-Terphenyl has limited solubility in some solvents. Ensure the waste
container is not filled >90% to allow for expansion and prevent cap failure if precipitation
creates pressure points (rare, but possible with slurries).
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e Labeling:
o Chemical Name: "Organic Solvents with M-Terphenyl-D14"

o Constituents: "95% Toluene, 5% M-Terphenyl-D14" (Approximate).

Phase 3: Final Handover

o Satellite Accumulation Area (SAA): Store in the designated SAA until the container is full or 6
months have passed.

e Secondary Containment: All liquid waste bottles must be stored in a secondary tray capable
of holding 110% of the volume of the largest container.

o Contractor Pickup: Schedule pickup for Incineration.

Decision Logic & Workflow Diagram

The following diagram illustrates the decision process for segregating and disposing of M-
Terphenyl-D14 to ensure it reaches the correct incineration stream without triggering false
radioactive alarms.
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START: M-Terphenyl-D14 Waste

Determine Physical State

Solid / Debris Solution / Liquid

/

Wide-Mouth HDPE Jar Identify Solvent Type

Halogenated Non-Halogenated
(e.g., DCM, Chloroform) (e.g., Toluene, Acetone)

Label: "Toxic to Aquatic Life' Apply Hazardous Waste Tag
+ 'STABLE ISOTOPE' List all constituents %

Satellite Accumulation Area
(Secondary Containment)

FINAL DISPOSAL.:
High-Temp Incineration

Click to download full resolution via product page

Caption: Operational workflow for M-Terphenyl-D14 segregation. Note the strict separation of
halogenated solvents.
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Environmental & Regulatory Context

Understanding the why reinforces compliance.

Aquatic Persistence (The Mechanism)

Terphenyls have low water solubility and high octanol-water partition coefficients (Log Kow >
5). This means they do not dissolve in water but rather adsorb to organic matter in sediments
or accumulate in the fatty tissues of aquatic organisms (bioaccumulation) [1].

o Operational Implication: Even trace amounts poured down a sink can settle in P-traps or
wastewater sludge, creating long-term contamination liabilities for the facility.

Regulatory Classification[2][3][5][6][7][8]

o EPA (USA): While not explicitly P-listed or U-listed, M-Terphenyl falls under the broad
category of "Organic Chemicals" and must be characterized for toxicity. Due to its aquatic
toxicity profile, it meets the criteria for environmentally hazardous substances under
international shipping regulations (UN 3077) [2].

o RCRA Status: It is generally disposed of under waste code D001 (if ignitable solvent mixture)
or as non-regulated hazardous waste destined for incineration.

Emergency Contingencies
Spills (Solid Powder)

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If dust is present, use an N95
respirator.[1]

e Action: Do not dry sweep (creates dust). Use a wet wipe or damp paper towel to pick up the
powder.

o Disposal: Place all cleanup materials into the Solid Waste container.

Skin Contact

e Action: Wash with soap and water for 15 minutes.[2]
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» Note: Deuterated compounds absorb through skin at the same rate as non-deuterated
analogs.

References

» United States Environmental Protection Agency (EPA).Hazardous Waste Generators:
Managing Your Waste.[3] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.epa.gov/sites/default/files/2016-03/documents/43fr58946.pdf
https://www.epa.gov/hwgenerators/managing-your-hazardous-waste-guide-small-businesses
https://www.benchchem.com/product/b579774?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cdc.gov/niosh/npg/npgd0592.html
https://nj.gov/health/eoh/rtkweb/documents/fs/3650.pdf
https://www.epa.gov/sites/default/files/2016-03/documents/43fr58946.pdf
https://www.benchchem.com/product/b579774/docs#m-terphenyl-d14-proper-disposal-safety-protocol
https://www.benchchem.com/product/b579774/docs#m-terphenyl-d14-proper-disposal-safety-protocol
https://www.benchchem.com/product/b579774/docs#m-terphenyl-d14-proper-disposal-safety-protocol
https://www.benchchem.com/product/b579774/docs#m-terphenyl-d14-proper-disposal-safety-protocol
https://www.benchchem.com/product/b579774?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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